Cas no 113844-56-7 (Acridinium,3-amino-10-methyl-9-[[4-[[4-[(1-methylpyridinium-4-yl)amino]benzoyl]amino]phenyl]amino]-)

• Product Name: Acridinium,3-amino-10-methyl-9-[[4-[[4-[(1-methylpyridinium-4-yl)amino]benzoyl]amino]phenyl]amino]-
• CAS No: 113844-56-7
• MF: C₃₃H₃₀N₆O
• MW: 526.630906581879
• CID: 221124
• PubChem ID: 50243
• Update Time: 2025-04-19

Acridinium,3-amino-10-methyl-9-[[4-[[4-[(1-methylpyridinium-4-yl)amino]benzoyl]amino]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acridinium,3-amino-10-methyl-9-[[4-[[4-[(1-methylpyridinium-4-yl)amino]benzoyl]amino]phenyl]amino]-
• N-[4-[(3-amino-10-methylacridin-10-ium-9-yl)amino]phenyl]-4-[(1-methylpyridin-1-ium-4-yl)amino]benzamide
• Acridinium, 3-amino-10-methyl-9-((4-((4-((1-methylpyridinium-4-yl)amino)benzoyl)amino)phenyl)amino)-
• SN 13553
• 3-Amino-10-methyl-9-((4-((4-((1-methylpyridinium-4-yl)amino)benzoyl)amino)phenyl)amino)acridinium
• DTXSID80150577
• CHEMBL3306634
• 113844-56-7

• Inchi： 1S/C33H28N6O/c1-38-19-17-27(18-20-38)35-24-10-7-22(8-11-24)33(40)37-26-14-12-25(13-15-26)36-32-28-5-3-4-6-30(28)39(2)31-21-23(34)9-16-29(31)32/h3-21H,1-2H3,(H3,34,36,37,40)/p+2
• InChI Key： QUSKQYORRKZTMK-UHFFFAOYSA-P
• SMILES： O=C(C1C=CC(=CC=1)NC1C=C[N+](C)=CC=1)NC1C=CC(=CC=1)NC1C2C=CC=CC=2[N+](C)=C2C=C(C=CC2=1)N

Computed Properties

• Exact Mass: 526.2484
• Monoisotopic Mass: 526.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 6

Experimental Properties

• PSA: 86.94